Cas no 40207-02-1 (4-(2-Methoxyphenyl)-3-thiosemicarbazide)

4-(2-Methoxyphenyl)-3-thiosemicarbazide is a specialized organic compound featuring a thiosemicarbazide moiety linked to a 2-methoxyphenyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor for heterocyclic compounds such as thiadiazoles and triazoles. Its methoxy-substituted aromatic ring enhances solubility in organic solvents, facilitating further functionalization. The compound is also of interest in coordination chemistry due to its ability to act as a chelating ligand for metal ions. Its well-defined molecular architecture and stability under controlled conditions make it suitable for research applications in medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity.
4-(2-Methoxyphenyl)-3-thiosemicarbazide structure
40207-02-1 structure
Product Name:4-(2-Methoxyphenyl)-3-thiosemicarbazide
CAS No:40207-02-1
MF:C8H11N3OS
MW:197.257439851761
MDL:MFCD00041276
CID:334157
PubChem ID:736992
Update Time:2025-06-09

4-(2-Methoxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,N-(2-methoxyphenyl)-
    • 4-(2-METHOXYPHENYL)-3-THIOSEMICARBAZIDE
    • 1-amino-3-(2-methoxyphenyl)thiourea
    • n-(2-methoxyphenyl)hydrazinecarbothioamide
    • MFCD00041276
    • 40207-02-1
    • Z56858251
    • FT-0612860
    • BS-27976
    • FT-0612865
    • AKOS000122634
    • F14693
    • SCHEMBL458174
    • A824977
    • CS-0207502
    • 3-amino-1-(2-methoxyphenyl)thiourea
    • EN300-03795
    • ZZRBYYMDUDFTNR-UHFFFAOYSA-N
    • DTXSID90353158
    • DB-015678
    • 4-(2-Methoxyphenyl)-3-thiosemicarbazide
    • MDL： MFCD00041276
    • Inchi： 1S/C8H11N3OS/c1-12-7-5-3-2-4-6(7)10-8(13)11-9/h2-5H,9H2,1H3,(H2,10,11,13)
    • InChI Key： ZZRBYYMDUDFTNR-UHFFFAOYSA-N
    • SMILES： S=C(NN)NC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 197.06200
  • Monoisotopic Mass: 197.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91.4Ų

Experimental Properties

  • Melting Point: 151 °C
  • PSA: 91.40000
  • LogP: 2.01950

4-(2-Methoxyphenyl)-3-thiosemicarbazide Security Information

  • HazardClass：IRRITANT

4-(2-Methoxyphenyl)-3-thiosemicarbazide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(2-Methoxyphenyl)-3-thiosemicarbazide Pricemore >>

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abcr
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